Cas no 893981-38-9 (N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893981-38-9
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 6579717
• PubChem ID: 7206083
• Update Time: 2025-06-07

N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• N-(3-acetylphenyl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• 893981-38-9
• N-(3-acetylphenyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide
• AB00687109-01
• F1899-0922
• SR-01000018994-1
• N-(3-acetylphenyl)-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
• SR-01000018994
• AKOS024618423

• Inchi： 1S/C21H19N3O3S/c1-14(25)15-6-5-7-16(12-15)22-20(26)13-28-21-11-10-18(23-24-21)17-8-3-4-9-19(17)27-2/h3-12H,13H2,1-2H3,(H,22,26)
• InChI Key： IXIXNJVIBDLYJX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CSC1=NN=C(C2=CC=CC=C2OC)C=C1

Computed Properties

• Exact Mass: 393.11471265g/mol
• Monoisotopic Mass: 393.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893981-38-9)

N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure, which encompasses both aromatic and heterocyclic moieties. This compound, identified by its Chemical Abstracts Service (CAS) number 893981-38-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of functional groups such as the acetyl group, methoxy group, and sulfanyl group contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is composed of a phenyl ring substituted with an acetyl moiety at the 3-position, linked to an acetamide group. This core structure is further modified by a pyridazine ring at the 2-position of the acetamide, which is itself connected to a phenyl ring bearing a methoxy group at the 2-position and a sulfanyl group at the 6-position. Such a complex arrangement of functional groups not only imparts distinct reactivity but also opens up possibilities for diverse biological interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine derivatives due to their reported biological activities. Pyridazine scaffolds have been incorporated into various drug candidates, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific modification of N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide with both methoxy and sulfanyl groups may enhance its interaction with biological targets, thereby influencing its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the acetyl group at the phenyl ring followed by the attachment of the pyridazine moiety via sulfanyl linkage necessitates careful selection of reagents and catalysts. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve the desired structural features efficiently.

One of the key aspects that make N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide an attractive candidate for further investigation is its potential to modulate enzyme activity. The sulfanyl group in particular has been shown to interact with various enzymes, influencing their catalytic activity. For instance, studies have demonstrated that sulfanyl-containing compounds can act as inhibitors or activators of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The presence of both methoxy and sulfanyl groups in this compound may synergistically enhance its binding affinity to target enzymes.

Furthermore, computational studies have been instrumental in understanding the molecular interactions of N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to proteins involved in signal transduction pathways, suggesting its potential as a tool compound for studying protein-protein interactions. These insights have guided experimental efforts aimed at optimizing its pharmacological properties.

The pharmacokinetic behavior of this compound is another critical area of investigation. Understanding how N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Preclinical studies have begun to explore these aspects using animal models, providing valuable data on its bioavailability and metabolic stability. These findings are crucial for designing effective dosing regimens and minimizing potential side effects.

In conclusion, N-(3-acetylphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893981-38-9) represents a promising lead compound in pharmaceutical research due to its complex molecular architecture and potential biological activities. Its synthesis presents challenges that require advanced organic chemistry techniques but also offer opportunities for innovation in drug design. Ongoing studies aim to elucidate its pharmacological effects and optimize its pharmacokinetic properties, paving the way for future clinical applications.